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Introduction

3-Oxooctadecanoic acid, a C18 long-chain keto-fatty acid, and its derivatives are emerging as
molecules of significant interest within the scientific community. These compounds are integral
intermediates in fatty acid metabolism across a wide range of organisms, from bacteria and
plants to humans.[1][2] Beyond their metabolic roles, evidence suggests their participation in
crucial biological processes such as cell signaling and host-pathogen interactions, positioning
them as potential targets for novel therapeutic interventions. This technical guide provides a
comprehensive overview of the current knowledge on naturally occurring 3-oxooctadecanoic
acid derivatives, with a focus on their sources, biological activities, and the methodologies
employed for their study.

Naturally Occurring 3-Oxooctadecanoic Acid
Derivatives

While the parent compound, 3-oxooctadecanoic acid, is a known metabolite, its derivatives
are also found in various biological systems. The most well-documented derivative is 3-
oxooctadecanoyl-CoA, a key intermediate in the fatty acid elongation and degradation
pathways in prokaryotes and eukaryotes.
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Table 1: Known Naturally Occurring 3-Oxooctadecanoic
Acid Derivatives

Derivative Name Chemical Structure Natural Source(s)

Escherichia coli, Homo
3-Oxooctadecanoyl-CoA Cs9HosN7018P3S )
sapiens

Biological Activities of 3-Oxo and Related Fatty Acid
Derivatives

The biological activities of 3-oxooctadecanoic acid and its close structural relatives are a
growing area of research. While specific quantitative data for 3-oxooctadecanoic acid itself is
limited in publicly available literature, studies on similar 3-keto and 3-hydroxy fatty acids
provide valuable insights into their potential antimicrobial and signaling properties.

Long-chain fatty acids and their oxygenated derivatives are known to possess antimicrobial
activities. For instance, various 3-hydroxy fatty acids isolated from Lactobacillus plantarum
have demonstrated antifungal properties with minimum inhibitory concentrations (MICs) in the
range of 10 to 100 pg/mL against various molds and yeasts.[3] This suggests that 3-oxo fatty
acids may exhibit similar bioactivities.

In plants, octadecanoid-derived compounds are central to defense signaling pathways, such as
the jasmonate pathway, which is triggered in response to herbivory and pathogen attack.[1][4]
[5] These pathways involve a cascade of enzymatic reactions that convert fatty acids into
potent signaling molecules that regulate the expression of defense-related genes.

Table 2: Antifungal Activity of 3-Hydroxy Fatty Acids
from Lactobacillus plantarum MIiLAB 14
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Minimum Inhibitory

Compound Test Organism Concentration (MIC)
(ng/mL)
3-(R)-hydroxydecanoic acid Aspergillus fumigatus 10-100
3-(R)-hydroxydecanoic acid Penicillium roqueforti 10-100
3-(R)-hydroxydecanoic acid Candida albicans 10-100
3-hydroxydodecanoic acid Aspergillus fumigatus 10-100
3-hydroxydodecanoic acid Penicillium roqueforti 10-100
3-hydroxydodecanoic acid Candida albicans 10-100
3-hydroxytetradecanoic acid Aspergillus fumigatus 10-100
3-hydroxytetradecanoic acid Penicillium roqueforti 10-100
3-hydroxytetradecanoic acid Candida albicans 10-100

Data extracted from Sjogren et al. (2003). The original study reports a range, and specific
values for each organism were not individually detailed in the abstract.[3]

Signaling Pathways

The octadecanoid pathway in plants serves as a well-established model for fatty acid-derived
signaling. This pathway is initiated by the release of a-linolenic acid from chloroplast
membranes, which is then converted through a series of enzymatic steps into the plant
hormone jasmonic acid and its derivatives. These molecules act as potent signaling
compounds, regulating a wide array of physiological processes, including defense against
pathogens and insects.[6] While 3-oxooctadecanoic acid is not a direct intermediate in the
canonical jasmonate pathway, its structural similarity to other signaling oxylipins suggests it
could play a role in related or as-yet-undiscovered signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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